3-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)thieno[3,2-c]quinoline-2-carboxamide

• IUPAC Name: 3-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)thieno[3,2-c]quinoline-2-carboxamide
• InChI: InChI=1S/C27H22N2O2S/c1-16-8-9-18(14-17(16)2)24-22-15-28-23-7-5-4-6-21(23)25(22)32-26(24)27(30)29-19-10-12-20(31-3)13-11-19/h4-15H,1-3H3,(H,29,30)
• InChI Key: LYSJXAYDDIALJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(SC3=C2C=NC4=CC=CC=C43)C(=O)NC5=CC=C(C=C5)OC)C
• Molecular Formula: C27H22N2O2S
• Molecular Weight: 438.5 g/mol
• CAS No.: 1223904-24-2

Description

3-(3,4-Dimethylphenyl)-N-(4-methoxyphenyl)thieno[3,2-c]quinoline-2-carboxamide is a thienoquinoline-based compound characterized by a fused thiophene-quinoline scaffold with a 3,4-dimethylphenyl substituent at position 3 and a 4-methoxyphenyl carboxamide group at position 2. Thienoquinoline derivatives are of significant pharmacological interest due to their diverse biological activities, including kinase inhibition, anticancer, and anti-inflammatory properties .

Biological Activity

3-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)thieno[3,2-c]quinoline-2-carboxamide is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, focusing on its mechanisms of action, efficacy against various diseases, and structure-activity relationships (SAR).

The molecular formula of the compound is $C_{24}H_{24}N_{3}O_{4}S$, with a molecular weight of approximately 450.5 g/mol. The compound features a thienoquinoline core, which is known for its diverse pharmacological properties.

Research indicates that this compound exhibits antiproliferative activity, particularly against cancer cell lines. The mechanism involves the modulation of key signaling pathways associated with cell proliferation and apoptosis.

• EGFR/BRAFV600E Inhibition : Molecular docking studies suggest that the compound may act as a dual inhibitor of the epidermal growth factor receptor (EGFR) and BRAFV600E mutations, which are critical in various cancers .
• Caspase Activation : Studies have shown that treatment with this compound leads to significant activation of caspase-3 in MCF-7 breast cancer cells, indicating its role in promoting apoptosis .

Biological Activity and Efficacy

The biological activity of 3-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)thieno[3,2-c]quinoline-2-carboxamide has been evaluated through various assays:

• Anticancer Activity : In vitro studies demonstrate that the compound exhibits potent cytotoxicity against several cancer cell lines, including leukemia and breast cancer cells. For instance, it has shown IC50 values significantly lower than those of established chemotherapeutic agents .

Cell Line	IC50 (µM)	Reference
MCF-7	0.543
EU-3 (ALL)	0.300
NB-1643 (Neuroblastoma)	0.500

Structure-Activity Relationship (SAR)

The presence and position of substituents on the phenyl rings significantly influence the biological activity of the compound:

• Methoxy Group Influence : The methoxy group at the para position enhances the antiproliferative effects by improving solubility and target interaction .
• Dimethyl Substituent Effects : The dimethyl groups on the phenyl ring also contribute to increased potency by stabilizing the molecular conformation necessary for receptor binding.

Case Studies

Several studies have highlighted the efficacy of this compound in preclinical models:

• Study on Breast Cancer Cells : A detailed investigation into the effects on MCF-7 cells indicated that treatment led to increased levels of apoptosis markers compared to untreated controls .
• Dual Inhibition Studies : Research indicated that compounds similar to this thienoquinoline derivative showed significant inhibition against both EGFR and BRAFV600E pathways, underscoring its potential as a targeted therapy for specific cancer types .

Comparison with Similar Compounds

Comparison with Similar Compounds

Thieno[3,2-c]quinoline carboxamides exhibit structure-activity relationships (SARs) highly dependent on substituent modifications. Below is a detailed comparison of the target compound with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Key Features/Biological Relevance	References
Target: 3-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)thieno[3,2-c]quinoline-2-carboxamide	3: 3,4-dimethylphenyl 2: 4-methoxyphenyl	~457.5 (estimated)	- Enhanced lipophilicity due to methyl groups. - Methoxy group improves hydrogen-bonding potential. - Potential for kinase inhibition (e.g., CDK5/p25) via steric and electronic effects.
4-Chloro-N-(pyridin-2-yl)thieno[3,2-c]quinoline-2-carboxamide (25w)	4: Cl 2: pyridin-2-yl	~395.8 (estimated)	- Chloro group (electron-withdrawing) increases electrophilicity. - Pyridine enhances solubility but may reduce blood-brain barrier penetration. - Moderate CDK5/p25 inhibition (23% yield).
8-Chloro-N-(3-ethoxypropyl)-3-(4-ethylphenyl)thieno[3,2-c]quinoline-2-carboxamide	8: Cl 3: 4-ethylphenyl 2: 3-ethoxypropyl	~483.0 (estimated)	- Ethoxypropyl chain improves aqueous solubility. - Chloro and ethyl groups enhance lipophilicity. - Potential for altered pharmacokinetics due to extended alkyl chain.
N-[3-(Trifluoromethyl)phenyl]thieno[2,3-b]quinoline-2-carboxamide	2: 3-(trifluoromethyl)phenyl	396.4	- Trifluoromethyl group increases metabolic stability and electronegativity. - Reduced steric hindrance compared to dimethyl/methoxy analogs. - Likely high plasma protein binding.
3-Amino-N-(4-chlorophenyl)-6-ethoxythieno[2,3-b]quinoline-2-carboxamide	6: ethoxy 2: 4-chlorophenyl	~413.9 (estimated)	- Ethoxy group improves solubility; chloro enhances target affinity. - Amino group at position 3 may facilitate covalent binding to kinases.

Key Findings

Substituent Effects on Lipophilicity and Solubility :

• The target compound’s 3,4-dimethylphenyl and 4-methoxyphenyl groups balance lipophilicity and moderate polarity, favoring membrane permeability and oral bioavailability compared to halogenated analogs (e.g., 25w, 8-chloro derivatives) .
• Compounds with ethoxypropyl or pyridinyl groups (e.g., 25w, ) exhibit higher solubility but may suffer from rapid clearance due to increased polarity .

Electronic and Steric Influences on Target Binding: Methoxy groups (electron-donating) in the target compound may enhance π-π stacking or hydrogen bonding with kinase active sites, as seen in CDK5/p25 inhibitors .

Metabolic Stability :

• Trifluoromethyl groups () confer metabolic resistance via steric and electronic effects, whereas the target’s methyl groups offer simpler metabolic pathways, reducing hepatotoxicity risks .

Synthetic Accessibility: The target compound’s synthesis likely follows established routes for thienoquinoline carboxamides (e.g., acyl chloride coupling, as in ), though steric hindrance from dimethyl groups may lower yields compared to smaller substituents .

Q & A

Q. What safety protocols are essential for handling this compound in laboratory settings?

• Methodological Answer :
• Personal protective equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to prevent dermal/ocular exposure .
• Ventilation : Perform reactions in fume hoods with ≥100 ft/min face velocity to mitigate inhalation risks .
• Waste disposal : Neutralize acidic/basic byproducts before disposal in approved hazardous waste containers .